Cas no 116557-07-4 (Ethyl 5-chloroquinoline-4-carboxylate)

• Product Name: Ethyl 5-chloroquinoline-4-carboxylate
• CAS No: 116557-07-4
• MF: C₁₂H₁₀ClNO₂
• MW: 235.666302204132
• CID: 1093193
• PubChem ID: 72942628
• Update Time: 2025-04-20

Ethyl 5-chloroquinoline-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-chloroquinoline-4-carboxylate
• 116557-07-4
• Ethyl5-chloroquinoline-4-carboxylate
• SB69377

• Inchi： 1S/C12H10ClNO2/c1-2-16-12(15)8-6-7-14-10-5-3-4-9(13)11(8)10/h3-7H,2H2,1H3
• InChI Key： XTIMPIPJUPHBID-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC2C1=C(C(=O)OCC)C=CN=2

Computed Properties

• Exact Mass: 235.0400063g/mol
• Monoisotopic Mass: 235.0400063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 39.2Ų